Cas no 88499-91-6 (Quinoline, 3,6,7-trimethyl-)

• Product Name: Quinoline, 3,6,7-trimethyl-
• CAS No: 88499-91-6
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 630492
• PubChem ID: 13148809
• Update Time: 2025-04-19

Quinoline, 3,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3,6,7-trimethyl-
• 3,6,7-trimethylquinoline
• SCHEMBL862763
• 88499-91-6
• DTXSID60522112

• Inchi： 1S/C12H13N/c1-8-4-11-5-9(2)10(3)6-12(11)13-7-8/h4-7H,1-3H3
• InChI Key： PMONDTFKCNFXFC-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C2C=C(C)C(C)=CC=12

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives